Cas no 1805270-03-4 (4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805270-03-4
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4897581
• Update Time: 2025-10-22

4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-18-6-4-17-5(2-3-16)8(10(13,14)15)7(6)9(11)12/h4,9H,2H2,1H3
• InChI Key： IWWDGKCPVKHQBI-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile

4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805270-03-4, known as 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile, has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various functional groups. The presence of multiple fluorinated substituents, such as difluoromethyl and trifluoromethyl, along with a methoxy group and an acetonitrile moiety, endows this molecule with distinctive electronic and steric properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and agrochemicals due to their enhanced stability, lipophilicity, and bioavailability. The difluoromethyl group, in particular, has been shown to improve the metabolic stability of molecules, making them more suitable for therapeutic applications. Similarly, the trifluoromethyl group is known for its electron-withdrawing effects, which can modulate the reactivity of the pyridine ring and enhance the molecule's ability to interact with biological targets.

The synthesis of 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical industries.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been evaluated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Its acetonitrile group contributes to its effectiveness in disrupting enzyme activity while maintaining selectivity towards target species.

Moreover, the compound's electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The combination of electron-withdrawing groups like trifluoromethyl and electron-donating groups like methoxy creates a balance that can be exploited for tuning the electronic characteristics of materials.

Recent research has also explored the use of this compound in drug design. Its unique structure allows for interactions with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated its potential as a lead compound for treating conditions such as cancer and inflammatory diseases.

The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are focusing on improving the efficiency and sustainability of these processes by employing green chemistry principles and catalytic methods.

In conclusion, 4-(Difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-2-acetonitrile represents a valuable addition to the arsenal of fluorinated compounds available for diverse applications. Its structural versatility and unique properties make it a subject of ongoing interest in both academic and industrial settings.